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Comparative Dissolution Profiles of Norfloxacin Tablets

The following table synthesizes key findings from a 2019 study that evaluated nine brands of 400 mg

norfloxacin tablets marketed in Jimma, Ethiopia [1].

Brand Code
Country of
Origin

Dissolution Test Result (% Release in
30 min)

Compliance with
USP

N1 (Negaflox) India Released 80% or more Yes

N2 (Norfen) Ethiopia Released less than 80% No

N3 (Asnor) India Released 80% or more Yes

N4 (Norbek) South Korea Released 80% or more Yes

N5 (Norcin) Ethiopia Released 80% or more Yes

N6 (Uriflox) India Released 80% or more Yes

N7
(Gyrablock)

Cyprus Released 80% or more Yes
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Brand Code
Country of
Origin

Dissolution Test Result (% Release in
30 min)

Compliance with
USP

N8 (Norflox) Ethiopia Released less than 80% No

N9 (Trizolin) Cyprus Released 80% or more Yes (Used as
comparator)

Key Findings from the Study [1]:

Overall Quality: All nine brands met other critical USP quality specifications, including uniformity of
weight, hardness, friability, and assay of active ingredient.
Dissolution Failures: Two brands (N2 and N8) failed to release at least 80% of their drug content

within 30 minutes, a key USP requirement for dissolution. This could potentially impact their
therapeutic effectiveness.

Profile Similarity: Through model-dependent methods, the dissolution profiles of brands N1
(Negaflox) and N5 (Norcin) were found to be similar to the comparator product, N9 (Trizolin). The

drug release data for all brands best fit the Weibull release model.

Experimental Protocol for Dissolution Testing

The comparative study was conducted following the standard procedures outlined in the United States

Pharmacopeia (USP) [1]. Here is a detailed breakdown of the methodology:

Apparatus: Paddle (Apparatus 2)
Rotation Speed: 75 rpm
Dissolution Medium: 900 mL of 0.1 N Hydrochloric Acid
Temperature: Maintained at 37°C ± 0.5°C
Testing Method: Samples were withdrawn at specified time intervals, and the drug concentration was

analyzed using High-Performance Liquid Chromatography (HPLC).

This experimental design is visually summarized in the workflow below:
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Start: Norfloxacin Tablet

Apparatus: Paddle (USP Apparatus 2)

Medium: 900 mL 0.1 N HCl

Speed: 75 rpm

Temperature: 37°C ± 0.5°C

Sample Withdrawal
(At specified time points)

Analysis via HPLC

Result: Q₃₀ ≥ 80% released?

Click to download full resolution via product page

Research Context and Innovations

To provide a broader context for your research, here are some relevant developments in the field:
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Innovative Dissolution Methods: A 2025 study developed a new dissolution method for a fixed-dose

combination tablet containing Norfloxacin and Tinidazole. The optimized method used a paddle
apparatus at 50 rpm in 900 mL of 0.1 N Hydrochloric Acid, which proved to be highly

discriminating and robust [2].
Enhancing Drug Dissolution: Research into overcoming norfloxacin's inherent poor water solubility

is ongoing. One innovative approach involved forming a Norfloxacin-CO2 crystal using supercritical
CO2, which more than doubled the equilibrium solubility of the drug in water without using organic

solvents [3].
Extended-Release Formulations: Other research has focused on developing extended-release

matrix tablets of norfloxacin using hydrophilic polymers like HPMC and PEO, which control the drug
release through a combination of diffusion and erosion mechanisms [4].

How to Conduct Further Research

For a comprehensive and up-to-date comparison, consider the following approaches:

Consult Pharmacopeias: Always start with the latest versions of the USP, IP, BP, or Ph. Eur., as
they may have updated monographs with standardized dissolution methods for norfloxacin tablets

[2].
Review Regulatory Guidelines: Documents like the EMA's reflection paper on dissolution

specification can provide valuable insight into equivalence assessment for generic products [1] [2].
Perform Laboratory Studies: The most reliable data comes from conducting your own comparative

study following pharmacopeial standards, as the availability and quality of drug brands can vary by
region and over time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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